Cas no 72955-42-1 (Propanedioic acid,2-[(4-methoxyphenyl)methylene]-, 1,3-bis(2-methylpropyl) ester)
72955-42-1 structure
Product Name:Propanedioic acid,2-[(4-methoxyphenyl)methylene]-, 1,3-bis(2-methylpropyl) ester
CAS No:72955-42-1
MF:C19H26O5
MW:334.406746387482
CID:571988
PubChem ID:3018385
Update Time:2025-04-19
Propanedioic acid,2-[(4-methoxyphenyl)methylene]-, 1,3-bis(2-methylpropyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid,2-[(4-methoxyphenyl)methylene]-, 1,3-bis(2-methylpropyl) ester
- bis(2-methylpropyl) 2-[(4-methoxyphenyl)methylidene]propanedioate
- diisobutyl (4-methoxybenzylidene)malonate
- bis(2-methylpropyl) [(4-methoxyphenyl)methylidene]propanedioate
- EINECS 277-124-9
- DTXSID40993725
- NS00060067
- 72955-42-1
- Diisobutyl(4-methoxybenzylidene)malonate
-
- Inchi: 1S/C19H26O5/c1-13(2)11-23-18(20)17(19(21)24-12-14(3)4)10-15-6-8-16(22-5)9-7-15/h6-10,13-14H,11-12H2,1-5H3
- InChI Key: AAUIXMHRSOGWSE-UHFFFAOYSA-N
- SMILES: O(C(/C(=C\C1C=CC(=CC=1)OC)/C(=O)OCC(C)C)=O)CC(C)C
Computed Properties
- Exact Mass: 334.17808
- Monoisotopic Mass: 334.17802393g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 10
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- Density: 1.077
- Boiling Point: 412.4°C at 760 mmHg
- Flash Point: 177°C
- Refractive Index: 1.516
- PSA: 61.83
Propanedioic acid,2-[(4-methoxyphenyl)methylene]-, 1,3-bis(2-methylpropyl) ester Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
72955-42-1 (Propanedioic acid,2-[(4-methoxyphenyl)methylene]-, 1,3-bis(2-methylpropyl) ester) Related Products
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